Cas no 874832-20-9 (8-Iodo-2-(trifluoromethyl)quinolin-4-ol)

• Product Name: 8-Iodo-2-(trifluoromethyl)quinolin-4-ol
• CAS No: 874832-20-9
• MF: C₁₀H₅F₃INO
• MW: 339.052485227585
• CID: 5730140
• PubChem ID: 11056893
• Update Time: 2025-08-04

8-Iodo-2-(trifluoromethyl)quinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 8-iodo-2-(trifluoromethyl)-1H-quinolin-4-one
• 8-Iodo-2-(trifluoromethyl)quinolin-4(1H)-one
• 8-Iodo-2-(trifluoromethyl)quinolin-4-ol
• 874832-20-9
• SCHEMBL15366990
• 587885-88-9
• 4-Quinolinol, 8-iodo-2-(trifluoromethyl)-

• Inchi： 1S/C10H5F3INO/c11-10(12,13)8-4-7(16)5-2-1-3-6(14)9(5)15-8/h1-4H,(H,15,16)
• InChI Key： MFLTWUOAANXGBW-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C(C=C(C(F)(F)F)NC=21)=O

Computed Properties

• Exact Mass: 338.93680g/mol
• Monoisotopic Mass: 338.93680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.985±0.06 g/cm3(Predicted)
• Boiling Point: 377.1±37.0 °C(Predicted)
• pka: 6.17±0.40(Predicted)

Additional information on 8-Iodo-2-(trifluoromethyl)quinolin-4-ol

8-Iodo-2-(trifluoromethyl)quinolin-4-ol: A Comprehensive Overview

The compound with CAS No. 874832-20-9, commonly referred to as 8-Iodo-2-(trifluoromethyl)quinolin-4-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities. The quinolin core of this molecule is further substituted with an iodo group at the 8-position and a trifluoromethyl group at the 2-position, along with a hydroxyl (-OH) group at the 4-position. These substituents contribute to the unique chemical properties and potential therapeutic applications of this compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 8-Iodo-2-(trifluoromethyl)quinolin-4-ol through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern of the quinoline ring. This method not only enhances the yield but also ensures high purity, making it suitable for downstream applications in drug discovery and development.

The biological activity of 8-Iodo-2-(trifluoromethyl)quinolin-4-ol has been extensively studied in recent years. Research indicates that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, studies have shown that the trifluoromethyl group significantly enhances the compound's lipophilicity, improving its bioavailability and ability to penetrate cellular membranes.

In terms of pharmacokinetics, 8-Iodo-2-(trifluoromethyl)quinolin-4-ol demonstrates favorable absorption profiles in preclinical models. Its ability to undergo hepatic metabolism without generating toxic byproducts further underscores its potential as a safe therapeutic agent. Furthermore, computational modeling studies have revealed that this compound interacts effectively with key protein targets associated with inflammatory pathways, such as cyclooxygenase (COX) enzymes.

Another area of interest lies in the potential of 8-Iodo-2-(trifluoromethyl)quinolin-4-ol as a precursor for drug design. Its modular structure allows for further functionalization at various positions on the quinoline ring, enabling chemists to explore a wide range of analogs with enhanced efficacy and specificity. This flexibility is particularly valuable in drug discovery programs targeting complex diseases such as cancer and infectious disorders.

From an environmental standpoint, the synthesis and handling of 8-Iodo-2-(trifluoromethyl)quinolin-4-ol are conducted under strict safety protocols to minimize ecological impact. The compound's stability under standard storage conditions ensures its suitability for long-term research and development projects.

In conclusion, 8-Iodo-2-(trifluoromethyl)quinolin-4-ol represents a cutting-edge molecule with immense potential in both academic research and industrial applications. Its unique chemical structure, coupled with its promising biological profile, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to the field of medicinal chemistry.